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Compound of Interest

Compound Name: Amidodiphosphoric acid(9CI)

Cat. No.: B15476243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Amidodiphosphoric acid, a compound of interest in various chemical and potentially biological

contexts, possesses a unique structure combining phosphate and amide functionalities. A

thorough understanding of its physicochemical properties is paramount for its application in

research and development. This technical guide synthesizes the available information on its

core properties and outlines general experimental protocols for their determination.

Core Physicochemical Properties
Quantitative experimental data for amidodiphosphoric acid is not extensively available in

publicly accessible literature. The following table summarizes the predicted or expected

properties based on the behavior of related phosphoramidate compounds.
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Property Value/Description
General Methodologies for
Determination

Molecular Formula H₅NO₆P₂
Mass Spectrometry, Elemental

Analysis

Molecular Weight 177.00 g/mol Mass Spectrometry

pKa Values

Not experimentally determined.

As a polyprotic acid, multiple

pKa values are expected. The

presence of the P-N bond may

influence the acidity compared

to pyrophosphoric acid.

Potentiometric Titration,

Capillary Electrophoresis,

NMR Spectroscopy.[1]

Solubility

Expected to be soluble in

water due to the presence of

polar hydroxyl and amino

groups capable of hydrogen

bonding. Solubility in organic

solvents is likely to be limited.

"Shake-flask" method followed

by quantification of the

dissolved analyte in each

phase.[2]

Stability

The P-N bond in

phosphoramidates is known to

be susceptible to hydrolysis,

particularly under acidic

conditions.[3][4] Stability is

generally greater at neutral to

alkaline pH.

Stability-indicating HPLC

methods to monitor the

degradation of the parent

compound and the

appearance of degradation

products under various stress

conditions (pH, temperature,

light).[5]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of amidodiphosphoric

acid are not readily found in the literature. However, general methodologies for determining the

key physicochemical properties of related organophosphorus compounds can be adapted.

Determination of pKa Values by Potentiometric Titration
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Preparation of the Analyte Solution: A precise concentration of amidodiphosphoric acid is

prepared in deionized, CO₂-free water.

Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated

pH electrode and a magnetic stirrer.

Titration: A standardized solution of a strong base (e.g., NaOH) is added in small, precise

increments using a burette.

Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing

for equilibration.

Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa values

correspond to the pH at the half-equivalence points. For polyprotic acids, multiple inflection

points will be observed.

Determination of Aqueous Solubility by the Shake-Flask
Method

Sample Preparation: An excess amount of solid amidodiphosphoric acid is added to a known

volume of water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is centrifuged or filtered to separate the undissolved solid

from the saturated solution.

Quantification: The concentration of amidodiphosphoric acid in the clear, saturated solution is

determined using a suitable analytical technique, such as HPLC with UV detection or a

phosphorus assay.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Stability Assessment by HPLC
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Preparation of Stock Solutions: A stock solution of amidodiphosphoric acid is prepared in a

suitable solvent (e.g., water).

Stress Conditions: Aliquots of the stock solution are subjected to various stress conditions,

including:

Acidic Hydrolysis: Incubation in solutions of varying pH (e.g., pH 1, 3, 5) using HCl.

Basic Hydrolysis: Incubation in solutions of varying pH (e.g., pH 9, 11, 13) using NaOH.

Thermal Degradation: Incubation at elevated temperatures (e.g., 40°C, 60°C, 80°C).

Photostability: Exposure to a controlled light source (e.g., ICH-compliant photostability

chamber).

Time-Point Sampling: Samples are withdrawn at predetermined time intervals from each

stress condition.

HPLC Analysis: The samples are analyzed using a validated stability-indicating HPLC

method. This method should be capable of separating the intact amidodiphosphoric acid

from its degradation products.

Data Analysis: The percentage of the remaining intact drug is plotted against time to

determine the degradation kinetics and half-life under each condition.

Chemical Structure and Dissociation
The structure of amidodiphosphoric acid features two phosphorus atoms linked by an oxygen

atom, with one phosphorus atom also bonded to a nitrogen atom. The molecule possesses

multiple acidic protons on the hydroxyl groups attached to the phosphorus atoms.

Caption: Stepwise dissociation of amidodiphosphoric acid.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature detailing the

involvement of amidodiphosphoric acid in biological signaling pathways. The biological activity

of phosphoramidates can be diverse, with some acting as enzyme inhibitors or prodrugs.[6]
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Further research is required to elucidate any potential biological roles of amidodiphosphoric

acid. Should such roles be identified, a signaling pathway diagram could be constructed to

visualize its mechanism of action.

Hypothetical Signaling Pathway

Amidodiphosphoric Acid

Target Protein/Enzyme

Inhibition/Activation

Downstream Effector 1

Downstream Effector 2

Cellular Response

Click to download full resolution via product page

Caption: Placeholder for a potential signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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